![molecular formula C39H70O5 B1244236 1-hexadecanoyl-2-(8Z,11Z,14Z-eicosatrienoyl)-sn-glycerol](/img/structure/B1244236.png)
1-hexadecanoyl-2-(8Z,11Z,14Z-eicosatrienoyl)-sn-glycerol
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Overview
Description
DG(16:0/20:3(8Z, 11Z, 14Z)/0:0)[iso2], also known as DG(16:0/20:3) or diacylglycerol(16:0/20:3), belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. Thus, DG(16:0/20:3(8Z, 11Z, 14Z)/0:0)[iso2] is considered to be a diradylglycerol lipid molecule. DG(16:0/20:3(8Z, 11Z, 14Z)/0:0)[iso2] is considered to be a practically insoluble (in water) and relatively neutral molecule. DG(16:0/20:3(8Z, 11Z, 14Z)/0:0)[iso2] has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, DG(16:0/20:3(8Z, 11Z, 14Z)/0:0)[iso2] is primarily located in the membrane (predicted from logP). In humans, DG(16:0/20:3(8Z, 11Z, 14Z)/0:0)[iso2] is involved in phosphatidylethanolamine biosynthesis pe(16:0/20:3(8Z, 11Z, 14Z)) pathway and phosphatidylcholine biosynthesis PC(16:0/20:3(8Z, 11Z, 14Z)) pathway. DG(16:0/20:3(8Z, 11Z, 14Z)/0:0)[iso2] is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(16:0/20:3(8Z, 11Z, 14Z)/20:4(8Z, 11Z, 14Z, 17Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/20:3(8Z, 11Z, 14Z)/20:3(8Z, 11Z, 14Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/20:3(8Z, 11Z, 14Z)/22:0) pathway, and de novo triacylglycerol biosynthesis TG(16:0/20:3(8Z, 11Z, 14Z)/18:3(9Z, 12Z, 15Z)) pathway.
1-palmitoyl-2-(8Z,11Z,14Z-eicosatrienoyl)-sn-glycerol is a 1,2-diacyl-sn-glycerol in which the 1- and 2-acyl groups are specified as palmitoyl and (8Z,11Z,14Z-eicosatrienoyl respectively. It has a role as a mouse metabolite. It derives from a hexadecanoic acid and an all-cis-icosa-8,11,14-trienoic acid.
Scientific Research Applications
Brown Alga Derivatives
Two new monogalactosyl diacylglycerols (MGDGs), related to 1-hexadecanoyl-2-(8Z,11Z,14Z-eicosatrienoyl)-sn-glycerol, were identified in brown alga Sargassum thunbergii. These compounds were characterized using advanced techniques such as FAB tandem mass spectrometry and NMR, establishing their potential for various scientific applications (Kim et al., 2007).
Antitumor Activity in Marine Algae
A study focused on isolating fucoxanthin and highly unsaturated MGDG from the brown alga Fucus evanescens. The isolated MGDG, related to this compound, demonstrated significant antitumor activity against human melanoma cells, indicating its potential use in cancer research (Imbs et al., 2013).
Endocannabinoid System Interaction
Research on oxygenated metabolites of anandamide and 2-arachidonoylglycerol, which are structurally related to this compound, revealed insights into their interaction with cannabinoid receptors and enzymes. This study contributes to understanding the structure-activity relationships in the endocannabinoid system, relevant for neurological and pharmacological research (van der Stelt et al., 2002).
Microalgal Galactolipids
New galactopyranosyldiacylglycerols, structurally similar to this compound, were isolated from the microalga Nitzschia sp. These compounds' structures were determined through physicochemical evidence, highlighting their potential in marine biotechnology (Son et al., 2001).
Role in Biological Systems
Arachidonic acid, a component of this compound, is a vital polyunsaturated fatty acid in the mammalian brain and muscles. Its role as a precursor of various biologically active lipid mediators, including eicosanoids and endocannabinoids, is crucial in inflammatory and neuromodulatory processes (Gachet & Gertsch, 2016).
Properties
Molecular Formula |
C39H70O5 |
---|---|
Molecular Weight |
619 g/mol |
IUPAC Name |
[(2S)-1-hexadecanoyloxy-3-hydroxypropan-2-yl] (8Z,11Z,14Z)-icosa-8,11,14-trienoate |
InChI |
InChI=1S/C39H70O5/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-39(42)44-37(35-40)36-43-38(41)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h11,13,17-18,20,22,37,40H,3-10,12,14-16,19,21,23-36H2,1-2H3/b13-11-,18-17-,22-20-/t37-/m0/s1 |
InChI Key |
XYIQDUUJTXPBFG-JKUSIIDJSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OC[C@H](CO)OC(=O)CCCCCC/C=C\C/C=C\C/C=C\CCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC=CCC=CCC=CCCCCC |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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